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Compound of Interest

Compound Name: Pirimicarb

Cat. No.: B1678450

Introduction

Pirimicarb is a selective carbamate insecticide widely used in agriculture to control aphid
infestations on a variety of crops, including numerous vegetables. Its extensive use
necessitates robust and efficient analytical methods to monitor its residues in food products to
ensure consumer safety and compliance with regulatory limits. The QUEChERS (Quick, Easy,
Cheap, Effective, Rugged, and Safe) method has emerged as a leading sample preparation
technique for the multi-residue analysis of pesticides in food matrices.[1][2][3][4] This
application note provides a detailed protocol for the extraction and quantification of Pirimicarb
in various vegetable samples using the QUEChERS methodology coupled with Liquid
Chromatography-Tandem Mass Spectrometry (LC-MS/MS).

Quantitative Data Summary

The QUEChERS method provides excellent recovery and reproducibility for the analysis of
Pirimicarb across a range of vegetable matrices. The following table summarizes typical
performance data for the method.
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Relative
Vegetable Spiking Level Standard Analytical
. Recovery (%) L.
Matrix (nglg) Deviation Method
(RSD) (%)
Tomato 50 83.84-119.73 <20.54 GC-MS
Cucumber 50 80.6 -112.3 <20 GC-MS
Lettuce 50 68 - 102 10.5 GC/MS
Sweet Pepper 10 70 - 120 N/A LC-MS/MS
Mixed Fruits &
10 94.5 4.87 LC-MS/MS
Vegetables
Mixed Fruits &
50 92.7 7.45 LC-MS/MS

Vegetables

N/A: Not available in the cited literature.

Experimental Protocols

This protocol is based on the AOAC Official Method 2007.01.
1. Sample Preparation and Homogenization

1.1. Weigh a representative portion of the vegetable sample. 1.2. Chop or dice the sample into
small pieces. 1.3. Homogenize the sample using a high-speed blender until a uniform puree is
obtained. For low-moisture vegetables, the addition of a small amount of purified water may be
necessary to achieve a consistent homogenate. 1.4. Weigh 15 g of the homogenized sample
into a 50 mL centrifuge tube.

2. Extraction

2.1. Add 15 mL of acetonitrile to the 50 mL centrifuge tube containing the sample. 2.2. Cap the
tube and shake vigorously for 1 minute. 2.3. Add the contents of a QUEChERS AOAC
extraction salt packet (6 g of anhydrous magnesium sulfate and 1.5 g of sodium acetate) to the
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tube.[5] 2.4. Immediately cap the tube and shake vigorously for 1 minute. 2.5. Centrifuge the
tube at >3000 rcf for 5 minutes.

3. Dispersive Solid-Phase Extraction (d-SPE) Cleanup
The choice of d-SPE sorbent depends on the type of vegetable matrix.

e For general vegetables (e.g., cucumber, tomato): 3.1. Transfer a 1 mL aliquot of the upper
acetonitrile layer to a 2 mL d-SPE tube containing 150 mg of anhydrous magnesium sulfate
and 50 mg of Primary Secondary Amine (PSA).

o For vegetables with high chlorophyll content (e.g., lettuce, spinach): 3.1. Transfer a 1 mL
aliquot of the upper acetonitrile layer to a 2 mL d-SPE tube containing 150 mg of anhydrous
magnesium sulfate, 50 mg of PSA, and 7.5 mg of Graphitized Carbon Black (GCB).

» For vegetables with high fat content: 3.1. Transfer a 1 mL aliquot of the upper acetonitrile
layer to a 2 mL d-SPE tube containing 150 mg of anhydrous magnesium sulfate, 50 mg of
PSA, and 50 mg of C18.

3.2. Cap the d-SPE tube and shake vigorously for 30 seconds. 3.3. Centrifuge the tube at a
high speed for 5 minutes. 3.4. The supernatant is the final extract.

4. LC-MS/MS Analysis

4.1. Transfer an aliquot of the final extract into an autosampler vial. 4.2. Dilute the extract with
an appropriate mobile phase, if necessary. 4.3. Inject the sample into the LC-MS/MS system.

LC-MS/MS Parameters for Pirimicarb Analysis:
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Parameter Setting

LC Column C18 reverse-phase column

Gradient of water with 0.1% formic acid and

Mobile Phase
methanol or acetonitrile
Flow Rate 0.3 - 0.5 mL/min
Injection Volume 5-10 pL
lonization Mode Electrospray lonization (ESI), Positive
Precursor lon (m/z) 239.2
Product lons (m/z) 72.1, 182.2[6]
Collision Energy Optimized for the specific instrument
Interface Temperature 150 °C[7]
Desolvation Line Temp. 150 °C[7]
Heat Block Temperature 300 °CJ[7]
Column Oven Temp. 50 °CJ[7]

Experimental Workflow Diagram

Click to download full resolution via product page

Caption: QUEChERS workflow for Pirimicarb extraction from vegetables.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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